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Compound of Interest

Compound Name: 9-PAHSA-d31

Cat. No.: B8050340 Get Quote

This guide provides comprehensive safety and handling information for 9-((1-

oxohexadecyl)oxy-d31)-octadecanoic acid (9-PAHSA-d31), a deuterated internal standard for

the quantification of the bioactive lipid 9-PAHSA. The information is intended for researchers,

scientists, and drug development professionals.

Compound Information
Table 1: Chemical and Physical Properties of 9-PAHSA-d31
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Property Value Source

Chemical Name

9-[(1-oxohexadecyl)oxy-

2,2',3,3',4,4',5,5',6,6',7,7',8,8',9

,9',10,10',11,11',12,12',13,13',1

4,14',15,15',16,16,16-d31]-

octadecanoic acid

[1]

CAS Number 2748208-06-0 [1][2]

Molecular Formula C₃₄H₃₅D₃₁O₄ [1][2]

Formula Weight 570.1 g/mol

Purity
≥99% deuterated forms (d₁-

d₃₁)

Formulation

Typically supplied as a solution

in methyl acetate (e.g., 1

mg/ml)

Safety and Handling
While specific toxicological data for 9-PAHSA-d31 is not readily available, it should be handled

with the standard precautions for laboratory chemicals. The non-deuterated form, 9-PAHSA, is

an endogenous lipid found in mammals. However, the deuterated form is for research use only

and not for human or veterinary use.

Table 2: Safety and Handling Precautions
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Precaution Details

Personal Protective Equipment (PPE)

Safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile or neoprene), and a

lab coat are recommended.

Engineering Controls

Use in a well-ventilated area. A chemical fume

hood may be appropriate for handling larger

quantities or if aerosolization is possible.

Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid: Skin Contact
Remove contaminated clothing and wash the

affected area with soap and water.

First Aid: Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.

First Aid: Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

First Aid: Ingestion
Do not induce vomiting. Rinse mouth with water

and seek medical attention.

Table 3: Storage and Stability

Condition Recommendation Source

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Shipping

Typically shipped at room

temperature in the continental

US.

Experimental Protocols
Solubility
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Table 4: Solubility of 9-PAHSA-d31

Solvent Solubility Source

DMF 20 mg/mL

DMSO 15 mg/mL

Ethanol 20 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Preparation of Working Solutions for In Vivo Studies
For the non-deuterated 9-PAHSA, a vehicle of 50% PEG400, 0.5% Tween-80, and 49.5% H₂O

has been used for oral gavage in mice at a dosage of 50 mg/kg. It is reasonable to assume a

similar vehicle could be used for 9-PAHSA-d31 in relevant experimental contexts.

Analytical Method: Quantification by LC-MS/MS
9-PAHSA-d31 is intended for use as an internal standard for the quantification of 9-PAHSA by

gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS). An example

of a relevant analytical application is the detection of 9-PAHSA levels in serum samples by

HPLC-MS/MS.

Signaling and Biological Context
9-PAHSA is a member of the fatty acid esters of hydroxy fatty acids (FAHFAs) class of

endogenous lipids. These lipids have been shown to have anti-diabetic and anti-inflammatory

effects. 9-PAHSA has been reported to improve glucose tolerance and stimulate insulin

secretion. Studies in db/db mice have shown that 9-PAHSA can ameliorate diabetic

cardiomyopathy. This is potentially through the promotion of autophagy via the down-regulation

of the Akt/mTOR signaling pathway.
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Receiving and Storage

Handling and Experimentation

Waste Disposal
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Caption: Workflow for the safe handling of 9-PAHSA-d31.
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Caption: Simplified signaling pathway of 9-PAHSA's effect on autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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